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Compound of Interest

Compound Name: Bromodichloromethane

Cat. No.: B127517

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with Bromodichloromethane (CAS No. 75-27-4).
Adherence to these procedures is critical for ensuring personal safety, minimizing exposure,
and maintaining regulatory compliance. Bromodichloromethane is a colorless, nonflammable
liquid that should be handled with care due to its potential health hazards.[1][2][3] It is classified
as a Group 2B carcinogen by the IARC, meaning it is possibly carcinogenic to humans, and is
also considered a suspect carcinogen by the National Toxicology Program (NTP).[4]

Key Hazards

o Health Hazards: Harmful if swallowed.[4] Causes skin, eye, and respiratory tract irritation.[1]
[5][6] May cause damage to the liver and kidneys.[1][2][6] Animal studies suggest it may be a
carcinogen.[4]

e Physical Hazards: The vapor is heavier than air and can accumulate in low-lying areas.[1]

Personal Protective Equipment (PPE) and
Engineering Controls

All work with Bromodichloromethane must be conducted in a designated area, equipped with
proper engineering controls and with mandatory use of appropriate PPE to minimize exposure.
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Control/PPE
Category

ltem

Specifications and
Recommendations

Rationale

Engineering Control

Chemical Fume Hood

All handling, including
weighing and
transferring, must be
performed inside a
certified chemical

fume hood.

To prevent inhalation
of vapors, which are a
primary exposure

route.[4]

Eye and Face

Protection

Safety Goggles &
Face Shield

Chemical splash
goggles meeting ANSI
Z.87.1 standards are
required. A face shield
should be worn over
goggles when there is

a risk of splashing.[4]

To protect against
serious eye irritation
from splashes or

vapors.

Hand Protection

Chemical-Resistant

Gloves

Wear appropriate
protective gloves
(e.g., Butyl rubber,
Viton®) to prevent
skin exposure.[4][7]
Always inspect gloves
before use and
change them
immediately if

contaminated.

To prevent direct skin
contact, which can

cause irritation.[7]

Body Protection

Laboratory Coat

A flame-resistant or
100% cotton lab coat
should be worn and
fully buttoned. Wear
appropriate protective
clothing to prevent

skin exposure.[4]

Provides a barrier
against accidental
splashes and skin

contact.

Respiratory Protection

Respirator (if

necessary)

Use a NIOSH/MSHA
approved respirator if

engineering controls

To protect against
inhalation of harmful

vapors when fume
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are insufficient, if hood use is not
exposure limits are feasible or during a
exceeded, or if large spill.

irritation is

experienced.[4] Follow
OSHA respirator
regulations (29 CFR
1910.134).

Chemical and Physical Properties

The following table summarizes key quantitative data for Bromodichloromethane.

Property Value

Molecular Formula CHBrClz[4]

Molecular Weight 163.83 g/mol [4]

Appearance Clear, colorless liquid[4][5]

Odor Chloroform-like[4]

Boiling Point 87-90 °C (189-194 °F)[3][4]
Melting Point -55t0 -57 °C (-67 to -71 °F)[3][4]
Specific Gravity/Density 1.980 g/cm3[3][4]

Vapor Pressure

50 mm Hg @ 20 °C (68 °F)[4]

Solubility in Water

4.5 - 4.7 g/L (4700 mg/N)[3][4]

Flash Point

Nonflammable[1][5]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is essential for safely managing Bromodichloromethane in the

laboratory. The following workflow outlines the key steps from preparation to disposal.

Preparation and Pre-Handling
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Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for Bromodichloromethane.[4]

Designate Work Area: All work must be conducted within a properly functioning chemical
fume hood.[4]

Assemble Materials: Gather all necessary equipment, including PPE, spill containment
materials (inert absorbent like vermiculite or sand), and labeled waste containers.[4]

Verify Emergency Equipment: Ensure an eyewash station and safety shower are accessible

and operational.[4]

Handling Procedures

Don PPE: Put on all required PPE as detailed in the table above.

Transfer and Use: Conduct all manipulations of the chemical within the fume hood. Avoid
contact with eyes, skin, and clothing.[4] Wash hands thoroughly after handling.[4]

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[4] Keep away
from incompatible materials such as strong bases, strong oxidizing agents, and magnesium.

[4]16]

Post-Handling and Decontamination

» Wipe Down: Decontaminate the work surface within the fume hood.

o Doff PPE: Remove PPE carefully to avoid contaminating yourself. Dispose of single-use

items (e.g., gloves) in the designated hazardous waste container.

» Wash Hands: Wash hands thoroughly with soap and water after removing PPE.
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Diagram: Safe handling workflow for Bromodichloromethane.
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Disposal Plan

Bromodichloromethane is categorized as a hazardous waste constituent and must be
disposed of in accordance with the Resource Conservation and Recovery Act (RCRA)
regulations.[8][9][10]

» Waste Segregation:

o Liquid Waste: Collect all solutions containing Bromodichloromethane in a dedicated,
sealed, and clearly labeled hazardous waste container for halogenated organic waste.

o Solid Waste: Contaminated items such as gloves, absorbent materials, and empty
containers must be collected in a separate, sealed, and labeled hazardous waste
container.

o Disposal Method: Do not dispose of down the drain.[11] Acceptable disposal methods
include incineration at a licensed facility, utilizing techniques such as liquid injection, rotary
kiln, or fluidized bed.[8][9][10]

Emergency Procedures
Spill Response

o Evacuate: Immediately evacuate the area if the spill is large or outside of a fume hood.
o Ventilate: Ensure the area is well-ventilated.

o Contain: For small spills within a fume hood, absorb the spill with an inert material (e.qg.,
vermiculite, sand, or earth).[4]

¢ Collect: Using non-sparking tools, place the absorbed material into a suitable, labeled
container for hazardous waste disposal.[12]

¢ Clean: Wash the spill area thoroughly with soap and water.[4]

First Aid Measures

Immediate medical attention is required for all routes of exposure.
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Exposure Route First Aid Protocol

Remove from exposure and move to fresh air
) immediately. If not breathing, give artificial
Inhalation _— L .
respiration. If breathing is difficult, give oxygen.

Get medical aid.[4]

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact ) ) o
clothing and shoes. Get medical aid if irritation

develops or persists.[4]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
Eye Contact ) ) )
upper and lower eyelids. Get medical aid

immediately.[4]

If the victim is conscious and alert, give 2-4
Ingestion cupfuls of milk or water. Do NOT induce
vomiting. Get medical aid immediately.[4][6]

Hierarchy of Controls for Exposure Management

To ensure maximum safety, a hierarchical approach to hazard control should be implemented.
This prioritizes engineering and administrative controls over reliance on PPE alone.

Elimination Engineering Controls Administrative Controls PPE
(Most Effective) (e.g., Fume Hood) (e.g., SOPs, Training) (Least Effective)

Click to download full resolution via product page

Diagram: Hierarchy of controls for managing chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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